Cas no 261-86-9 (1H-Phenothiazine)

1H-Phenothiazine Properties

Names and Identifiers

• 1H-Phenothiazine
• SCHEMBL2536697
• Q27117320
• CHEBI:37934
• DTXSID50575672
• 261-86-9
• 9h-phenothiazine
• +Expand

• InChIKey： QWXDTDWOYQPERX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9NS/c1-3-7-11-9(5-1)13-10-6-2-4-8-12(10)14-11/h1-5,7-8H,6H2
• SMILES： C1=CC=C2SC3=CC=CC=C3N=C2C1

Computed Properties

• Exact Mass: 199.04567
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 199.04557046g/mol
• Heavy Atom Count: 14
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 12.36